molecular formula C7H14 B11997922 cis-4-Methyl-2-hexene CAS No. 3683-19-0

cis-4-Methyl-2-hexene

Cat. No.: B11997922
CAS No.: 3683-19-0
M. Wt: 98.19 g/mol
InChI Key: MBNDKEPQUVZHCM-XQRVVYSFSA-N
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Description

Cis-4-Methyl-2-hexene: is an organic compound with the chemical formula C7H14. It belongs to the class of alkenes, which contain carbon-carbon double bonds. The compound’s structure consists of a six-carbon chain with a methyl group (CH3) attached to one of the carbon atoms adjacent to the double bond.

Preparation Methods

Synthetic Routes::

    Hydroboration-Oxidation:

Industrial Production::
  • Industrial-scale production typically involves the epoxidation route due to its efficiency and scalability.

Chemical Reactions Analysis

    Oxidation: Cis-4-methyl-2-hexene can undergo oxidative reactions, forming epoxides or diols.

    Hydrogenation: Reduction of the double bond yields 4-methylhexane.

    Hydrohalogenation: Addition of HCl or HBr across the double bond forms the corresponding halohexane.

Scientific Research Applications

    Organic Synthesis: Cis-4-methyl-2-hexene serves as a versatile intermediate in the synthesis of various organic compounds.

    Flavor and Fragrance Industry: It contributes to the aroma of certain fruits and flowers.

Mechanism of Action

    Notable Mechanisms: While specific mechanisms for cis-4-methyl-2-hexene are not extensively studied, it likely participates in various reactions due to its double bond.

Comparison with Similar Compounds

Properties

CAS No.

3683-19-0

Molecular Formula

C7H14

Molecular Weight

98.19 g/mol

IUPAC Name

(Z)-4-methylhex-2-ene

InChI

InChI=1S/C7H14/c1-4-6-7(3)5-2/h4,6-7H,5H2,1-3H3/b6-4-

InChI Key

MBNDKEPQUVZHCM-XQRVVYSFSA-N

Isomeric SMILES

CCC(C)/C=C\C

Canonical SMILES

CCC(C)C=CC

Origin of Product

United States

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